Cas no 1805190-07-1 (Methyl 4-bromo-2-fluoro-3-nitrobenzoate)

• Product Name: Methyl 4-bromo-2-fluoro-3-nitrobenzoate
• CAS No: 1805190-07-1
• MF: C₈H₅BrFNO₄
• MW: 278.03200507164
• CID: 4617852
• Update Time: 2023-08-10

Methyl 4-bromo-2-fluoro-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-BROMO-2-FLUORO-3-NITROBENZOATE
• Methyl 4-bromo-2-fluoro-3-nitrobenzoate

• Inchi： 1S/C8H5BrFNO4/c1-15-8(12)4-2-3-5(9)7(6(4)10)11(13)14/h2-3H,1H3
• InChI Key： LTYAHOWZDAMGRQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OC)=C(C=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• XLogP3: 2.4
• Topological Polar Surface Area: 72.1